Cas no 2007916-04-1 (Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate)

• Product Name: Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate
• CAS No: 2007916-04-1
• MF: C₁₉H₃₃N₃O₅
• MW: 383.482425451279
• MDL: MFCD30472086
• CID: 4633470
• PubChem ID: 126455543
• Update Time: 2025-10-29

Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• W13027
• Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate
• ditert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate
• AS-72736
• 8,11-di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate
• 2007916-04-1
• AKOS030628356
• Di-tert-butyl2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate
• CS-0039441

• MDL： MFCD30472086
• Inchi： 1S/C19H33N3O5/c1-17(2,3)26-15(24)21-10-11-22(16(25)27-18(4,5)6)13-19(12-21)9-7-8-14(23)20-19/h7-13H2,1-6H3,(H,20,23)
• InChI Key： NDYQOJJWTIXXAM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(CN(C(=O)OC(C)(C)C)CCN(C(=O)OC(C)(C)C)C2)N1

Computed Properties

• Exact Mass: 383.24202116g/mol
• Monoisotopic Mass: 383.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate

Comprehensive Overview of Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate (CAS No. 2007916-04-1)

Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate (CAS No. 2007916-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of heterocyclic compounds, which are pivotal in the development of bioactive molecules. Its molecular framework, featuring a spiro[5.6]dodecane core, offers a versatile scaffold for designing novel therapeutics, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

The di-tert-butyl ester groups in this compound enhance its stability and solubility, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its utility in peptide mimetics and small-molecule inhibitors, aligning with the growing demand for precision medicine. The compound's CAS No. 2007916-04-1 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in global supply chains. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in oncology and immunology research.

In the context of green chemistry, Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic methods and solvent-free reactions have further optimized its production, addressing sustainability concerns. This aligns with the broader industry shift toward eco-friendly synthesis, a trend frequently searched by professionals in chemical forums and academic circles.

The compound's spirocyclic motif also resonates with advancements in fragment-based drug design (FBDD), a technique gaining traction in AI-driven drug discovery. Computational tools like molecular docking and QSAR modeling leverage its structural features to predict bioactivity, a topic frequently queried in AI and machine learning applications for chemistry. Its potential as a building block for APIs (Active Pharmaceutical Ingredients) underscores its relevance in patent literature and R&D pipelines.

From a commercial perspective, CAS No. 2007916-04-1 is often listed in catalogs of fine chemicals and custom synthesis providers. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, common concerns for procurement specialists. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring adherence to GMP standards—a critical consideration for pharmaceutical manufacturers.

In summary, Di-tert-butyl 2-oxo-1,8,11-triazaspiro[5.6]dodecane-8,11-dicarboxylate represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from drug development to sustainable chemistry—make it a compound of enduring interest in both academic and industrial settings. As research continues to unravel its capabilities, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing chemical science.